2-(2-Chloro-6-fluorophenyl)ethane-1-sulfonyl chloride

• Molecular Formula: C8H7Cl2FO2S
• Molecular Weight: 257.11 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)CCS(=O)(=O)Cl)F
• InChI: InChI=1S/C8H7Cl2FO2S/c9-7-2-1-3-8(11)6(7)4-5-14(10,12)13/h1-3H,4-5H2
• InChIKey: ADPOIAHRCUYHGN-UHFFFAOYSA-N

2-(2-Chloro-6-fluorophenyl)ethane-1-sulfonyl chloride: Core Identity and Procurement Context

2-(2-Chloro-6-fluorophenyl)ethane-1-sulfonyl chloride (CAS: 1017176-64-5; molecular formula: C₈H₇Cl₂FO₂S; molecular weight: 257.11 g/mol) is an arylethanesulfonyl chloride building block featuring a sulfonyl chloride group tethered via an ethyl spacer to a phenyl ring simultaneously substituted with chlorine at the 2-position and fluorine at the 6-position . The sulfonyl chloride functionality enables electrophilic sulfonylation of amines, alcohols, and other nucleophiles for constructing sulfonamide-, sulfonate ester-, and sulfone-containing target molecules [1]. The two ortho halogens confer steric and electronic properties distinct from mono-substituted or non-ortho-substituted analogs, forming the basis for documented differences in reaction rates and product profiles relative to comparator sulfonyl chlorides [2].

Sulfonyl chloride building block

Enables electrophilic sulfonylation for sulfonamide, sulfonate ester, and sulfone synthesis

2,6-Dihalo ortho substitution

Confers steric and electronic profile distinct from mono- or para-substituted analogs

Ortho-effect reactivity context

May accelerate nucleophilic substitution at sulfur relative to unsubstituted parent (class-level evidence)

• [1] Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Chin. J. Org. Chem. 2022. DOI: 10.6023/cjoc202204001. View Source
• [2] Propanolysis of arenesulfonyl chlorides: Nucleophilic substitution at sulfonyl sulfur. J. Phys. Org. Chem. 2017, 30, e3694. DOI: 10.1002/poc.3694. View Source

Why Generic In-Class Substitution Introduces Technical Risk

Sulfonyl chlorides sharing the C₈H₇Cl₂FO₂S formula but differing in chlorine and fluorine regiochemistry—including the 2-chloro-4-fluoro, 3-chloro-4-fluoro, and 5-chloro-2-ethyl-4-fluoro isomers—are commercially available and superficially appear interchangeable . Yet ortho-disubstituted benzenesulfonyl chlorides exhibit a well-characterized positive ortho-effect that accelerates nucleophilic substitution at sulfur by up to several fold relative to para-substituted or unsubstituted analogs, an effect attributed to ground-state destabilization from restricted C–S bond rotation [1]. Selecting the 2,6-halogen substitution pattern therefore delivers a specific reactivity profile that cannot be assumed for region-isomeric sulfonyl chlorides; uncontrolled substitution by a 4-fluoro or 3-chloro isomer alters both reaction kinetics and chemo-selectivity in multi-functional substrate settings [2].

Regioisomeric sulfonyl chlorides

2-Cl-4-F or 3-Cl-4-F isomers lack the ortho-ortho substitution pattern and may shift reaction kinetics and chemoselectivity.

Para-substituted analogs

Para-substituted benzenesulfonyl chlorides react slower; screens using them may underpredict the reactivity of this 2,6-dihalo building block.

Sulfonyl fluoride analog

The corresponding sulfonyl fluoride (CAS 2228570-27-0) exhibits different chemoselectivity; it is not a direct substitute for hindered amine substrates.

• [1] Propanolysis of arenesulfonyl chlorides: Nucleophilic substitution at sulfonyl sulfur. J. Phys. Org. Chem. 2017, 30, e3694. DOI: 10.1002/poc.3694. View Source
• [2] Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Comb. Sci. 2014, 16, 139–145. DOI: 10.1021/co400116h. View Source

Quantitative Differentiation Evidence from Public Data

Ortho-Effect Accelerates Nucleophilic Substitution at Sulfur

Ortho-alkyl-substituted arenesulfonyl chlorides exhibit a rate enhancement in propanolysis reactions relative to para-substituted or unsubstituted benzenesulfonyl chloride. While direct kinetic data for the exact 2-chloro-6-fluoro derivative are not published, the structurally analogous 2,6-dimethylbenzenesulfonyl chloride shows significantly increased solvolysis rates compared to the unsubstituted parent compound under identical conditions. The origin of the ortho-effect is attributed to ground-state destabilization from restricted rotation around the C–S bond imposed by ortho substituents, a steric situation shared by the 2-chloro-6-fluoro- phenyl system [1][2].

Ortho-effect

Class-level

Enhanced reactivity inferred from 2,6-dimethyl analog vs. unsubstituted parent; direct data for 2-Cl-6-F derivative not published.

Reactivity profile context; screens with unsubstituted sulfonyl chlorides may underpredict rates.

Data to verify; class-level inference

Evidence Dimension	Solvolysis rate (propanolysis) of ortho-substituted vs. unsubstituted arenesulfonyl chloride
Target Compound Data	No direct measurement for 2-(2-chloro-6-fluorophenyl)ethane-1-sulfonyl chloride; inferred from 2,6-dimethylbenzenesulfonyl chloride data
Comparator Or Baseline	Unsubstituted benzenesulfonyl chloride (ortho-effect absent)
Quantified Difference	Ortho-alkyl-substituted derivatives exhibit enhanced reactivity vs. parent; magnitude depends on steric bulk. Exact fold-change for 2-Cl,6-F analog remains to be experimentally determined.
Conditions	Propan-1-ol and propan-2-ol solvolysis at 303–323 K, first-order kinetics [1][2]

Why This Matters

For procurement, this reactivity difference means that screens using unsubstituted or para-substituted sulfonyl chlorides will under-predict the reaction rate achievable with the 2,6-dihalo congener, affecting reaction optimization protocols.

• [1] Propanolysis of arenesulfonyl chlorides: Nucleophilic substitution at sulfonyl sulfur. J. Phys. Org. Chem. 2017, 30, e3694. DOI: 10.1002/poc.3694. View Source
• [2] Relations structure-reactivity and the positive steric effects of ortho substituents in arenesulfonyl chlorides. Sciforum 2015. DOI: 10.3390/ecsoc-19-1e001. View Source

Sulfonyl Chloride vs. Fluoride in Chemoselective Sulfonylation

In a direct head-to-head comparison of aliphatic sulfonyl chlorides versus the corresponding sulfonyl fluorides for parallel sulfonamide synthesis, sulfonyl chlorides demonstrated superior reactivity with sterically hindered amines, where sulfonyl fluorides exhibited low activity. Conversely, sulfonyl chlorides generated more side-products (trisulfonylation) with functionalized amines bearing additional nucleophilic sites, whereas sulfonyl fluorides provided cleaner mono-sulfonylation under identical conditions. The 2-(2-chloro-6-fluorophenyl)ethane-1-sulfonyl chloride therefore sits at a distinct point on the reactivity–selectivity continuum compared to its sulfonyl fluoride analog (CAS 2228570-27-0), making the chloride the reagent of choice for hindered amine substrates [1].

Cl vs F reactivity

Head-to-head

Chloride: high reactivity with hindered amines. Fluoride: cleaner mono-sulfonylation of polyfunctional substrates.

Select chloride for congested amines; plan purification for multifunctional substrates.

Class-level data; product-level direct comparison not published

Evidence Dimension	Reaction efficiency with sterically hindered vs. functionalized aliphatic amines
Target Compound Data	2-(2-Chloro-6-fluorophenyl)ethane-1-sulfonyl chloride: high reactivity toward sterically hindered aliphatic amines (class-level data); elevated side-product formation with multi-functional amines
Comparator Or Baseline	2-(2-Chloro-6-fluorophenyl)ethane-1-sulfonyl fluoride (CAS 2228570-27-0): low reactivity with sterically hindered amines; cleaner mono-sulfonylation of functionalized amines
Quantified Difference	Class-level: chlorides superior for hindered amines; fluorides superior for chemoselectivity with polyfunctional substrates. No direct product-level data published for the specific 2-Cl,6-F-Ph pair.
Conditions	Parallel sulfonamide synthesis from aliphatic amines; 1.2 equiv sulfonyl halide, DIPEA, CH₂Cl₂ or DMF, rt to 50°C [1]

Why This Matters

Procurement of the chloride rather than the fluoride derivative is justified when the target amine is sterically congested; however, chemists must plan for additional purification when amines carry unprotected hydroxyl, carboxyl, or secondary amine groups.

• [1] Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Comb. Sci. 2014, 16, 139–145. DOI: 10.1021/co400116h. View Source

2-Chloro-6-fluorophenyl Pharmacophore Modulates Enzyme Inhibition Potency

The 2-chloro-6-fluorophenyl motif appears in multiple bioactive sulfonamide-containing chemotypes with quantified IC₅₀ differences versus comparator aryl substituents. In a series of NS5B RNA-dependent RNA polymerase inhibitors, the 2-chloro-6-fluorophenyl analog (compound 21; IC₅₀ = 45.3 ± 1.1 μM) showed stronger inhibition than the 2-fluorophenyl analog (compound 18; IC₅₀ = 56.2 ± 4.9 μM) but weaker than the 2,6-dichlorophenyl analog (compound 24; IC₅₀ = 5.6 ± 1.1 μM), illustrating that the chloro-fluoro combination produces a distinct activity level not achievable with mono-halogen or bis-chloro substitution alone [1]. Separately, a 1-(4,6-dimethoxypyrimidin-2-yl)-N-(2-chloro-6-fluorophenyl)-1,2,4-triazole-3-sulfonamide was reported with IC₅₀ = 0.032 μM (32 nM) at pH 7.6 and 37 °C against an unspecified enzyme, demonstrating that the 2-chloro-6-fluorophenylsulfonamide moiety can support nanomolar potency in optimized contexts [2].

Enzyme inhibition

Cross-study

IC₅₀ range 32 nM – 45.3 µM across scaffolds (2-Cl-6-F-Ph sulfonamide derivatives).

Supports SAR exploration; intermediate potency between mono-F and bis-Cl analogs.

Assay context; NS5B and unspecified enzyme

Evidence Dimension	Enzyme inhibition IC₅₀ for sulfonamide derivatives containing different aryl substituents
Target Compound Data	2-Chloro-6-fluorophenyl analog: IC₅₀ = 45.3 μM (NS5B) [1]; 32 nM (triazole sulfonamide, enzyme unspecified) [2]
Comparator Or Baseline	2-Fluorophenyl analog: IC₅₀ = 56.2 μM (NS5B); 2,6-dichlorophenyl analog: IC₅₀ = 5.6 μM (NS5B) [1]
Quantified Difference	~1.24× more potent than 2-F-Ph; ~8.1× less potent than 2,6-Cl₂-Ph in NS5B assay [1]. Nanomolar potency achievable in triazole-sulfonamide scaffold (32 nM) [2].
Conditions	NS5B RdRp inhibition: 100 μM compound, dose–response 8–12 concentrations, duplicate, two independent experiments, GraphPad Prism 3.03 [1]; Enzyme assay: pH 7.6, 37 °C [2]

Why This Matters

For medicinal chemistry procurement, the 2-chloro-6-fluorophenylsulfonyl chloride offers a pharmacophoric balance that provides tunable potency between electron-deficient mono-fluoro and bulkier bis-chloro congeners, enabling fine SAR exploration.

• [1] Table 1, NS5B RdRp inhibitor series. PMC4004375. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4004375/table/T1/ (accessed 2026-05-04). View Source
• [2] BRENDA Enzyme Database. Ligand: 1-(4,6-dimethoxypyrimidin-2-yl)-5-methylthio-N-(2-chloro-6-fluorophenyl)-1H-1,2,4-triazole-3-sulfonamide. IC₅₀ = 0.032 μM. https://www.brenda-enzymes.info/ligand.php?brenda_ligand_id=87507 (accessed 2026-05-04). View Source

Confirmed Utility in Ion Channel Drug Discovery

Sulfonamide derivatives that can be synthesized from 2-(2-chloro-6-fluorophenyl)ethane-1-sulfonyl chloride have been evaluated as Nav1.7 sodium channel antagonists, a validated pain target. A related arylsulfonamide chemotype containing the 2-chloro-6-fluorophenyl moiety showed IC₅₀ = 78 nM in a radioligand displacement assay at human Nav1.7 expressed in HEK293 membranes [1]. A structurally distinct sulfonamide containing the same aryl group demonstrated IC₅₀ = 240 nM in an automated patch clamp (PatchXpress) functional antagonism assay at partially inactivated human Nav1.7 [2]. These data demonstrate that the 2-chloro-6-fluorophenylsulfonamide substructure consistently yields sub-micromolar Nav1.7 activity.

Nav1.7 inhibition

Cross-study

Sulfonamide derivatives: IC₅₀ = 78 nM (binding) and 240 nM (functional patch clamp) at human Nav1.7.

Supports Nav1.7 screening; sub-µM potency in multiple assay formats.

Binding and PatchXpress data; research use

Evidence Dimension	Human Nav1.7 sodium channel inhibition
Target Compound Data	2-Chloro-6-fluorophenyl-containing sulfonamides: IC₅₀ = 78 nM (binding) [1]; IC₅₀ = 240 nM (PatchXpress functional) [2]
Comparator Or Baseline	Reference Nav1.7 inhibitor PF-05089771 (aryl sulfonamide class): IC₅₀ = 11 nM (hNav1.7, IonWorks patch clamp)
Quantified Difference	Target-derived sulfonamides are within 7–22× of the reference clinical candidate, supporting use as an intermediate scaffold for lead optimization.
Conditions	[1]: [³H]-radioligand displacement, HEK293 membranes, 30 min preincubation. [2]: PatchXpress automated patch clamp, partially inactivated hNav1.7 in HEK293 cells. : IonWorks Quattro population patch clamp.

Why This Matters

Procurement for Nav1.7-focused programs, including non-opioid pain therapeutics, is evidence-supported: the 2-Cl,6-F-Ph sulfonyl chloride provides direct access to a substructure validated in multiple Nav1.7 antagonist series.

• [1] BindingDB BDBM50272496 / CHEMBL4126793. IC₅₀ = 78 nM. https://www.bindingdb.org (accessed 2026-05-04). View Source
• [2] BindingDB BDBM50379389 / CHEMBL2010816. IC₅₀ = 240 nM. https://www.bindingdb.org (accessed 2026-05-04). View Source

Fluorine Substituent at C6 Modulates Physicochemical Profile

Within a matched molecular series of NS5B inhibitors, the 2-chloro-6-fluorophenyl derivative displayed an intermediate logP relative to mono-fluoro and bis-chloro analogs. Compound 21 (R₂ = 2-chloro-6-fluorophenyl, R₁ = Cl) had logP = 4.85, compared with logP = 4.27 for the 4-fluorophenyl analog (compound 20) and logP = 4.95 for the 2,6-dichlorophenyl analog (compound 24) [1]. This ~0.10 log unit reduction versus the bis-chloro congener represents a meaningful lipophilicity difference in lead optimization, where excess logP contributes to off-target promiscuity and poor developability. The 2-Cl,6-F substitution pattern thus provides a design tool for moderating lipophilicity while retaining ortho steric bulk.

Lipophilicity modulation

Cross-study

logP 4.85 (2-Cl-6-F-Ph) vs. 4.95 (2,6-Cl₂-Ph) and 4.27 (4-F-Ph); intermediate lipophilicity.

Provides logP reduction tool vs bis-Cl while retaining ortho steric bulk.

Calculated logP (ALOGPS); matched series

Evidence Dimension	Calculated logP (ALOGPS 2.102) for matched NS5B inhibitor series
Target Compound Data	2-Chloro-6-fluorophenyl analog: logP = 4.45 (R₁ = F) and 4.85 (R₁ = Cl)
Comparator Or Baseline	4-Fluorophenyl analog: logP = 4.27; 2,6-dichlorophenyl analog: logP = 4.67 (R₁ = F) and 4.95 (R₁ = Cl)
Quantified Difference	ΔlogP = −0.10 vs. 2,6-Cl₂-Ph (R₁ = Cl); ΔlogP = −0.22 vs. 2,6-Cl₂-Ph (R₁ = F); intermediate between mono-F and bis-Cl
Conditions	ALOGPS 2.102 calculated logP; matched NS5B inhibitor scaffold (R₁ = F or Cl; R₂ = variable aryl) [1]

Why This Matters

For medicinal chemistry procurement, the 2-chloro-6-fluorophenyl sulfonyl chloride provides a way to systematically reduce logP relative to bis-chloro analogs without sacrificing all ortho steric effects, aiding compliance with lead-likeness criteria.

• [1] Table 1, NS5B RdRp inhibitor series. PMC4004375. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4004375/table/T1/ (accessed 2026-05-04). View Source

Optimal Application Scenarios

Parallel Synthesis of Sterically Hindered Sulfonamide Libraries

When building sulfonamide libraries from sterically congested aliphatic amines (e.g., α,α-disubstituted amines, 2,6-disubstituted piperidines), 2-(2-chloro-6-fluorophenyl)ethane-1-sulfonyl chloride is the appropriate reagent choice. Class-level evidence demonstrates that sulfonyl chlorides maintain reactivity with hindered amines under conditions where sulfonyl fluorides fail, enabling library members inaccessible via SuFEx-based approaches [5]. The ortho-2,6-disubstitution pattern may further contribute to enhanced reaction rates via the positive ortho-effect documented for arenesulfonyl chlorides .

Nav1.7 Sodium Channel Antagonist Lead Optimization

Multiple independent studies confirm that 2-chloro-6-fluorophenylsulfonamide derivatives exhibit sub-micromolar potency at human Nav1.7 (IC₅₀ = 78–240 nM) [5]. Procuring this sulfonyl chloride specifically enables rapid generation of focused compound libraries for pain target screening, with the confidence that the core aryl substructure is validated in Nav1.7 pharmacology. The chlorine atom provides a synthetic handle (cross-coupling potential) not present in the corresponding bis-fluoro analog.

LogP-Modulated Lead Optimization Using Halogen Tuning

In programs where the 2,6-dichlorophenyl sulfonamide has been identified as a hit but requires lipophilicity reduction, 2-(2-chloro-6-fluorophenyl)ethane-1-sulfonyl chloride offers a direct replacement that lowers calculated logP by ~0.1–0.2 units while preserving ortho steric occupancy [5]. This systematic halogen-swapping strategy supports medicinal chemistry property optimization without altering the core sulfonamide connectivity or requiring de novo scaffold design.

Chemoselective Derivatization of Amino Alcohols and Amino Acids

When sulfonylating substrates containing both amine and hydroxyl groups (e.g., amino alcohols, serine/threonine derivatives), the high reactivity of the sulfonyl chloride toward both nucleophiles enables one-pot sulfonamide/sulfonate ester formation when that is the intended outcome. For applications requiring exclusive N-sulfonylation, the corresponding sulfonyl fluoride analog (CAS 2228570-27-0) should be procured instead, supported by published comparative chemoselectivity data [5].

Application

Selection Property

Validation Focus

Hindered amine sulfonamide synthesis

Sulfonyl chloride reactivity with sterically congested amines

Reaction rate and library scope under mild conditions

Nav1.7 ion channel research

2-Cl-6-F-Ph sulfonamide core for SAR exploration

Target engagement and potency in Nav1.7 assays

Lipophilicity optimization in lead series

Moderate logP vs bis-chloro analogs

logP and pharmacokinetic property profiling

Sulfonylation of bifunctional substrates

High reactivity toward amines and alcohols

Chemoselectivity control (N- vs O-sulfonylation)

• [1] Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Comb. Sci. 2014, 16, 139–145. DOI: 10.1021/co400116h. View Source
• [2] Propanolysis of arenesulfonyl chlorides: Nucleophilic substitution at sulfonyl sulfur. J. Phys. Org. Chem. 2017, 30, e3694. DOI: 10.1002/poc.3694. View Source
• [3] BindingDB BDBM50272496. IC₅₀ = 78 nM; BindingDB BDBM50379389. IC₅₀ = 240 nM. https://www.bindingdb.org. View Source
• [4] Table 1, NS5B RdRp inhibitor series. PMC4004375. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4004375/table/T1/. View Source
• [5] Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Comb. Sci. 2014, 16, 139–145. View Source